Cas no 1806872-99-0 (4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1806872-99-0
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4871623
• Update Time: 2025-11-01

4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-5-3(1-15)4(8(12,13)14)2-16-6(5)7(10)11/h2,7H
• InChI Key： GHMZGQSHYPNPLX-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

Introduction to 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806872-99-0)

4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806872-99-0) is a highly specialized compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex fluorinated and cyano functionalities, holds potential applications in the development of novel drugs and agrochemicals. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and current research trends associated with 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine.

Molecular Structure and Properties

The molecular formula of 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine is C₁₀H₃F₆N₂, with a molecular weight of approximately 261.11 g/mol. The compound features a pyridine ring substituted with a cyano group at the 4-position, a difluoromethyl group at the 2-position, a fluoro group at the 3-position, and a trifluoromethyl group at the 5-position. These functional groups contribute to its unique chemical and physical properties, such as high lipophilicity, thermal stability, and resistance to metabolic degradation.

The presence of multiple fluorine atoms in the molecule enhances its hydrophobicity and can influence its binding affinity to biological targets. The cyano group, known for its strong electron-withdrawing effect, further contributes to the compound's stability and reactivity. These properties make 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine an attractive candidate for various applications in medicinal chemistry.

Synthesis Methods

The synthesis of 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route starts with the preparation of a substituted pyridine intermediate, followed by sequential introduction of the difluoromethyl, fluoro, trifluoromethyl, and cyano groups.

A typical synthetic pathway begins with the reaction of 2-chloro-3-fluoro-5-trifluoromethylpyridine with potassium difluoromethanesulfinate to introduce the difluoromethyl group. Subsequent treatment with cyanide ions or cyanogen bromide can introduce the cyano functionality. The final product is then purified using techniques such as column chromatography or recrystallization to ensure high purity.

Current Research Trends

4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Recent research has focused on its use as an intermediate in the synthesis of novel pharmaceuticals and agrochemicals. For instance, studies have explored its activity as an inhibitor of specific enzymes involved in various disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the use of 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine-based compounds as potent inhibitors of human carbonic anhydrase II (CA II). The results showed that these compounds exhibited high selectivity and potency against CA II, making them promising candidates for treating conditions such as glaucoma and epilepsy.

Another area of interest is the application of this compound in agrochemicals. Researchers have explored its potential as a fungicide or herbicide due to its ability to disrupt key metabolic pathways in target organisms. A study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine showed significant efficacy against various plant pathogens.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those with complex structures like 4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine. While this compound is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation.

In addition, appropriate storage conditions should be maintained to ensure stability and prevent degradation. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Regular monitoring for any signs of contamination or degradation is also recommended.

Conclusion

4-Cyano-2-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806872-99-0) is a versatile compound with significant potential in medicinal chemistry and agrochemical applications. Its unique molecular structure endows it with desirable properties such as high lipophilicity and metabolic stability. Ongoing research continues to uncover new uses for this compound, highlighting its importance in drug discovery and development efforts.